molecular formula C12H11F2NO2 B8377578 Methyl 1-(2,2-difluoroethyl)-1H-indole-5-carboxylate

Methyl 1-(2,2-difluoroethyl)-1H-indole-5-carboxylate

Cat. No.: B8377578
M. Wt: 239.22 g/mol
InChI Key: SOCWUKPOSSFQHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(2,2-difluoroethyl)-1H-indole-5-carboxylate is a useful research compound. Its molecular formula is C12H11F2NO2 and its molecular weight is 239.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11F2NO2

Molecular Weight

239.22 g/mol

IUPAC Name

methyl 1-(2,2-difluoroethyl)indole-5-carboxylate

InChI

InChI=1S/C12H11F2NO2/c1-17-12(16)9-2-3-10-8(6-9)4-5-15(10)7-11(13)14/h2-6,11H,7H2,1H3

InChI Key

SOCWUKPOSSFQHY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(C=C1)N(C=C2)CC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of NaH (60% dispersion in mineral oil, 59 mg, 1.48 mmol) in DMF (2 mL) was slowly added a solution of 1H-indole-5-carboxylic acid methyl ester 19a (200 mg, 1.14 mmol) in DMF (1 mL) at 0° C. The resulting solution was stirred at 0° C. for 20 min and 1,1-difluoro-2-iodoethane 23a (263 mg, 1.37 mmol) was added. The reaction was warmed to room temperature and stirred for 2 h. The reaction was quenched with water and extracted with EtOAc. The organic layer was concentrated and purified by flash column chromatography (silica gel, 20% EtOAc/hexanes) to afford compound 23b.
Name
Quantity
59 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
1,1-difluoro-2-iodoethane
Quantity
263 mg
Type
reactant
Reaction Step Three

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